isopropyl 4-(4-methoxyphenyl)-2-[(4-nitrobenzoyl)amino]-3-thiophenecarboxylate

• IUPAC Name: propan-2-yl 4-(4-methoxyphenyl)-2-[(4-nitrobenzoyl)amino]thiophene-3-carboxylate
• InChI: InChI=1S/C22H20N2O6S/c1-13(2)30-22(26)19-18(14-6-10-17(29-3)11-7-14)12-31-21(19)23-20(25)15-4-8-16(9-5-15)24(27)28/h4-13H,1-3H3,(H,23,25)
• InChI Key: FTPRBCFERFWHLD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC(=O)C1=C(SC=C1C2=CC=C(C=C2)OC)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C22H20N2O6S
• Molecular Weight: 440.5 g/mol

Description

Isopropyl 4-(4-methoxyphenyl)-2-[(4-nitrobenzoyl)amino]-3-thiophenecarboxylate is a chemical compound that has gained significant interest in scientific research due to its potential application in various fields. This compound is also known as TAK-659 and is a selective inhibitor of the protein kinase BTK (Bruton's tyrosine kinase). In

Mechanism of Action

Isopropyl 4-(4-methoxyphenyl)-2-[(4-nitrobenzoyl)amino]-3-thiophenecarboxylate selectively inhibits BTK, a crucial enzyme in the B-cell receptor signaling pathway. BTK inhibition leads to the suppression of downstream signaling pathways that promote cell survival and proliferation, ultimately resulting in cancer cell death.
Biochemical and Physiological Effects:
This compound has been shown to have significant biochemical and physiological effects in preclinical studies. It has been demonstrated to inhibit BTK activity in cancer cells, leading to decreased cell survival and proliferation. Additionally, this compound has been shown to have low toxicity and good pharmacokinetic properties.

Advantages and Limitations for Lab Experiments

One of the major advantages of isopropyl 4-(4-methoxyphenyl)-2-[(4-nitrobenzoyl)amino]-3-thiophenecarboxylate is its selectivity for BTK inhibition. This selectivity makes it an attractive candidate for cancer treatment, as it has the potential to target cancer cells while sparing normal cells. However, one of the limitations of this compound is its low solubility, which can make it challenging to work with in lab experiments.

Future Directions

There are several future directions for research on isopropyl 4-(4-methoxyphenyl)-2-[(4-nitrobenzoyl)amino]-3-thiophenecarboxylate. One potential direction is to explore its efficacy in combination with other anticancer agents. Another direction is to investigate its potential application in other diseases, such as autoimmune disorders. Additionally, further research is needed to optimize its pharmacokinetic properties and improve its solubility for lab experiments.

Scientific Research Applications

Isopropyl 4-(4-methoxyphenyl)-2-[(4-nitrobenzoyl)amino]-3-thiophenecarboxylate has been extensively studied for its potential application in various fields. One of the major areas of research is cancer treatment. BTK is a crucial enzyme in the survival and proliferation of cancer cells, and inhibiting BTK activity can lead to cancer cell death. This compound has shown promising results in preclinical studies as a potential anticancer agent.